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Compound of Interest

Compound Name: Diazine Black

Cat. No.: B3137935 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a detailed technical guide on the chemical and physical properties of

Diazine Black, alongside an exploration of its synthesis and applications in scientific research.

Core Chemical Properties
Diazine Black, also known by synonyms such as Basic Black 2 and Janus Black, is a complex

azo dye.[1][2] Its core structure features a diazine ring system and an azo linkage.[2] The

quantitative properties of Diazine Black are summarized in the table below for ease of

reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3137935?utm_src=pdf-interest
https://www.benchchem.com/product/b3137935?utm_src=pdf-body
https://www.benchchem.com/product/b3137935?utm_src=pdf-body
https://www.smolecule.com/products/s3426097
https://www.benchchem.com/product/b3137935
https://www.benchchem.com/product/b3137935
https://www.benchchem.com/product/b3137935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3137935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C28H26ClN5O [1][3][4][5]

Molecular Weight 484.0 g/mol (or 483.99 g/mol ) [1][2][3][4][5][6]

IUPAC Name

4-[[8-(diethylamino)-10-

phenylphenazin-10-ium-2-

yl]diazenyl]phenol;chloride

[1][3]

CAS Registry Number 4443-99-6 [1][2][3][4][7]

Physical Appearance
Grey-black powder or

microcrystals
[2]

Solubility

Good solubility in water and

acidic media; moderate in

ethanol

[2]

Melting Point 200°C (decomposes) [4][6]

Synthesis of Diazine Black
While detailed, step-by-step experimental protocols for the synthesis of Diazine Black are not

extensively documented in publicly available literature, the primary synthesis routes involve

multi-step organic reactions.[2] Two commonly cited methods are the reaction of hydroquinone

with cyanoic acid and the reduction of phthalocyanine acid.[1][4] These processes leverage

established principles of azo dye and phenazine formation.[2]

The following diagram illustrates a generalized workflow for the synthesis of Diazine Black.
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Method 1: Hydroquinone Pathway

Method 2: Phthalocyanine Pathway

Hydroquinone Condensation Reaction

Cyanoic Acid

Diazine Black

Forms Diazine Black

Phthalocyanine Acid Reduction Reaction
Yields Diazine Black
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Caption: Generalized Synthesis Pathways for Diazine Black.

Applications in Scientific Research
Diazine Black is a versatile compound with applications spanning various research domains,

from histology to materials science.

Staining and Imaging
Due to its strong affinity for negatively charged biomolecules, Diazine Black is utilized as a

stain in various microscopy techniques[1]:

Histology and Cytology: It is effective for staining tissue sections and cells for visualization

under light microscopy.[1]

Electron Microscopy: It can be used to stain samples, enhancing the resolution of cellular

structures.[1]
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Enzyme Assays and Biosensors
Diazine Black can function as a substrate or an inhibitor in enzyme activity assays.[1][2]

Furthermore, it is a component in the development of biosensors for the detection of specific

molecules.[1] Its electrochemical properties make it suitable for use in the fabrication of sensor

electrodes.

The diagram below illustrates the conceptual framework of a biosensor that could incorporate

Diazine Black.
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Binding/Interaction
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Generates Physicochemical Change
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(e.g., Electrical, Optical)
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Caption: Conceptual Workflow of a Diazine Black-based Biosensor.

Other Research Applications
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Metal Ion Detection: Diazine Black forms stable complexes with various metal ions,

enabling its use in their detection and quantification.[1]

Materials Science: Recent research has explored the use of nanostructured Diazine Black
composites in the development of gas-sensing nanomaterials.[1]

Experimental Protocols
Detailed, step-by-step experimental protocols for the use of Diazine Black in specific

applications such as enzyme assays or biosensor fabrication are not readily available in the

public domain. Researchers interested in utilizing Diazine Black are advised to consult

specialized literature in their field of interest and adapt existing general protocols for azo dyes

or similar chemical compounds. For instance, in an enzyme assay, Diazine Black might be

used as a chromogenic substrate where the reaction progress is monitored

spectrophotometrically. In the context of biosensors, it could be incorporated into a carbon

paste electrode or immobilized on other conductive materials.

Safety Information
Diazine Black is considered a toxic substance and should be handled with appropriate safety

precautions.[4] It is irritating to the eyes, respiratory system, and skin.[4] During handling, it is

essential to wear personal protective equipment, including gloves, goggles, and protective

clothing.[4] In case of contact, the affected area should be rinsed immediately with plenty of

water, and medical advice should be sought.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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